Cas no 2228932-67-8 (4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228932-67-8
• MF: C₇H₈F₃N₅
• MW: 219.167130470276
• CID: 6024098
• PubChem ID: 165799200
• Update Time: 2025-08-03

4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 2228932-67-8
• EN300-1969738

• Inchi： 1S/C7H8F3N5/c1-15-4-5(2-3-12-14-11)6(13-15)7(8,9)10/h4H,2-3H2,1H3
• InChI Key： HICLCNAPDYMUAU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CCN=[N+]=[N-])(F)F

Computed Properties

• Exact Mass: 219.07317976g/mol
• Monoisotopic Mass: 219.07317976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.2Ų

Additional information on 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228932-67-8)

4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228932-67-8) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including an azido group, a methyl substituent, and a trifluoromethyl group, presents a versatile platform for the development of novel bioactive molecules. The presence of these functional groups not only enhances its chemical reactivity but also opens up diverse possibilities for its application in drug discovery and synthesis.

The pyrazole core is a well-known scaffold in medicinal chemistry, widely recognized for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety further modulates the pharmacokinetic properties of the molecule, improving its metabolic stability and lipophilicity. This makes 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole an attractive candidate for further exploration in medicinal chemistry.

The azido group present in this compound is particularly noteworthy due to its high reactivity. Azido compounds are frequently employed in synthetic organic chemistry as intermediates for introducing other functional groups through nucleophilic substitution reactions. This reactivity can be harnessed to develop novel drug candidates by modifying the azido group into other pharmacologically relevant structures. For instance, the conversion of the azido group into an amine or carboxylic acid can lead to the formation of new bioactive molecules with enhanced therapeutic potential.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole has shown promise as a precursor in the synthesis of such inhibitors. Its structural features make it a suitable candidate for designing molecules that interact with enzyme active sites or receptor binding pockets. For example, the combination of the pyrazole core with the azido and trifluoromethyl groups could facilitate the development of selective inhibitors for enzymes involved in cancer progression or inflammatory responses.

The trifluoromethyl group is another key feature that contributes to the unique properties of this compound. This group is known to enhance binding affinity and metabolic stability, making it a common substituent in drug molecules. By incorporating this group into the pyrazole scaffold, 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole gains additional pharmacological advantages that could improve its efficacy as a drug candidate.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazole derivatives, in particular, have been extensively investigated for their potential applications in treating various diseases. The structural versatility of pyrazole allows for the introduction of diverse functional groups, making it an ideal scaffold for designing novel bioactive molecules. The presence of both electron-withdrawing and electron-donating groups in 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole enhances its chemical reactivity and opens up numerous possibilities for further functionalization.

The azidoethyl side chain provides an additional handle for chemical modification. This side chain can be readily transformed into other functional groups through various chemical reactions, such as reduction or substitution reactions. Such modifications can lead to the development of new drug candidates with tailored pharmacological properties. For instance, converting the azido group into an amine could enable the synthesis of peptidomimetics or other protein-targeting agents.

In conclusion, 4-(2-azidoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228932-67-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug discovery. Its combination of a pyrazole core, azido group, and trifluoromethyl substituent makes it a versatile platform for designing novel bioactive molecules with enhanced therapeutic potential. Further research is warranted to explore its full pharmacological profile and develop novel drug candidates based on this scaffold.